Cas no 17406-46-1 (β-Tomatine)

• Product Name: β-Tomatine
• CAS No: 17406-46-1
• MF: C₄₅H₇₅NO₁₇
• MW: 902.073
• CID: 2069474
• PubChem ID: 76517846
• Update Time: 2025-04-23

β-Tomatine Chemical and Physical Properties

Names and Identifiers

• beta1-Tomatine
• β-Tomatine
• ??-Tomatine
• 17406-46-1
• DA-59368
• (3I(2),5I+/-,22I(2),25S)-Spirosolan-3-yl O-I(2)-D-glucopyranosyl-(1a2)-O-I(2)-D-glucopyranosyl-(1a4)-I(2)-D-galactopyranoside
• CS-0135201
• beta-D-Galactopyranoside, (3beta,5alpha,22beta,25S)-spirosolan-3-yl O-beta-D-glucopyranosyl-(1-->2)-O-beta-D-glucopyranosyl-(1-->4)-
• HY-N7682
• NS00094317
• (2S,3R,4S,5S,6R)-2-[(2S,3R,4S,5S,6R)-2-[(2R,3R,4R,5R,6R)-4,5-dihydroxy-2-(hydroxymethyl)-6-[(1R,2S,4S,5'S,6S,7S,8R,9S,12S,13S,16S,18S)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-piperidine]-16-yl]oxyoxan-3-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• DTXSID001109910
• beta-Tomatine
• AKOS040757005

• Inchi： 1S/C45H75NO17/c1-19-7-12-45(46-15-19)20(2)30-26(63-45)14-25-23-6-5-21-13-22(8-10-43(21,3)24(23)9-11-44(25,30)4)57-40-37(56)35(54)38(29(18-49)60-40)61-42-39(34(53)32(51)28(17-48)59-42)62-41-36(55)33(52)31(50)27(16-47)58-41/h19-42,46-56H,5-18H2,1-4H3
• InChI Key： DMUPZSDWJVULSC-UHFFFAOYSA-N
• SMILES： C12(CCC3C4(C)CCC(OC5C(C(C(OC6C(OC7C(O)C(O)C(O)C(CO)O7)C(O)C(O)C(CO)O6)C(CO)O5)O)O)CC4CCC3C1CC1C2C(C)C2(NCC(C)CC2)O1)C

Computed Properties

• Exact Mass: 901.50349992g/mol
• Monoisotopic Mass: 901.50349992g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 63
• Rotatable Bond Count: 9
• Complexity: 1580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 27
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 279Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides Steroidal saponins
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal saponins

Additional information on β-Tomatine

Professional Introduction to Beta1-Tomatine (CAS No. 17406-46-1)

Beta1-Tomatine, a naturally occurring alkaloid found primarily in the leaves and fruits of the tomato plant (*Solanum lycopersicum*), has garnered significant attention in the field of chemobiology and pharmaceutical research due to its unique chemical structure and diverse biological activities. With a CAS number of CAS No. 17406-46-1, this compound belongs to the solanidine group and has been extensively studied for its potential therapeutic applications.

The molecular formula of Beta1-Tomatine is C₁₆H₂₃NO₂, reflecting its complex structure that includes a steroidal backbone with an N-oxide group. This intricate configuration contributes to its remarkable pharmacological properties, making it a subject of interest for researchers exploring novel drug candidates. The compound's solubility profile and stability under various conditions further enhance its appeal for pharmaceutical development.

Recent studies have highlighted the anti-inflammatory, antioxidant, and anticancer properties of Beta1-Tomatine. In particular, its ability to modulate immune responses has been investigated in preclinical models, suggesting potential applications in treating chronic inflammatory diseases. The compound's interaction with various cellular pathways has been a focal point of research, with findings indicating its role in inhibiting pro-inflammatory cytokine production and enhancing the activity of regulatory T-cells.

In the realm of oncology, Beta1-Tomatine has demonstrated promising effects on cancer cell proliferation and survival. Research has shown that it can induce apoptosis in certain cancer cell lines while sparing healthy cells, making it a candidate for targeted cancer therapies. Additionally, its ability to disrupt tumor microenvironments by inhibiting angiogenesis has been explored, offering a multifaceted approach to cancer treatment.

The antioxidant properties of Beta1-Tomatine have also been extensively studied, particularly in the context of neuroprotection. Oxidative stress is a key factor in the pathogenesis of neurodegenerative diseases such as Alzheimer's and Parkinson's. Studies have indicated that Beta1-Tomatine can scavenge reactive oxygen species (ROS) and protect neurons from oxidative damage, thereby potentially slowing disease progression.

The natural abundance of Beta1-Tomatine in tomato plants makes it an attractive candidate for dietary supplements and functional foods. However, challenges remain in terms of extraction efficiency and bioavailability. Advances in biotechnology have enabled more sustainable methods for isolating Beta1-Tomatine, which could facilitate its integration into nutraceutical products designed to promote health and prevent disease.

Regulatory considerations play a crucial role in the development and commercialization of Beta1-Tomatine-based products. Ensuring compliance with safety standards and obtaining necessary approvals are essential steps before such products can reach the market. Collaborative efforts between academic researchers, industry stakeholders, and regulatory agencies are vital to streamline this process and ensure that consumers receive safe and effective products.

The future of Beta1-Tomatine research looks promising, with ongoing studies exploring its mechanisms of action and potential synergies with other therapeutic agents. Innovations in drug delivery systems may further enhance its efficacy by improving targeted delivery to affected tissues or organs. As our understanding ofBeta1-Tomatine's pharmacological properties continues to grow, so too will its applications across various medical fields.

In conclusion, Beta1-Tomatine (CAS No. 17406-46-1) represents a significant advancement in natural product chemistry with far-reaching implications for human health. Its multifaceted biological activities make it a versatile compound with potential applications in inflammation management, cancer therapy, neuroprotection, and beyond. As research progresses and regulatory hurdles are overcome, Beta1-Tomatine is poised to become an integral part of modern medicine.